Cas no 944900-72-5 (Methyl 2-chloro-1-methyl-1H-imidazole-5-carboxylate)

• Product Name: Methyl 2-chloro-1-methyl-1H-imidazole-5-carboxylate
• CAS No: 944900-72-5
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• CID: 5141348
• PubChem ID: 55264113
• Update Time: 2026-03-03

Methyl 2-chloro-1-methyl-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-methyl-3H-imidazole-4-carboxylic acid methyl ester
• 1H-Imidazole-5-carboxylic acid, 2-chloro-1-methyl-, methyl ester
• LCZC2873
• METHYL 2-CHLORO-1-METHYL-1H-IMIDAZOLE-5-CARBOXYLATE
• AB56931
• 944900-72-5
• F75774
• methyl 2-chloro-3-methylimidazole-4-carboxylate
• AKOS006305755
• Methyl 2-chloro-1-methyl-1H-imidazole-5-carboxylate

• Inchi： 1S/C6H7ClN2O2/c1-9-4(5(10)11-2)3-8-6(9)7/h3H,1-2H3
• InChI Key： YMHRBNNWSHHCRH-UHFFFAOYSA-N
• SMILES： C1(Cl)N(C)C(C(OC)=O)=CN=1

Computed Properties

• Exact Mass: 174.0196052g/mol
• Monoisotopic Mass: 174.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Methyl 2-chloro-1-methyl-1H-imidazole-5-carboxylate

Methyl 2-chloro-1-methyl-1H-imidazole-5-carboxylate (CAS No. 944900-72-5): An Overview

Methyl 2-chloro-1-methyl-1H-imidazole-5-carboxylate (CAS No. 944900-72-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential applications in the development of novel therapeutic agents and as an intermediate in the synthesis of various bioactive molecules.

The molecular formula of Methyl 2-chloro-1-methyl-1H-imidazole-5-carboxylate is C₇H₈ClN₂O₂, and its molecular weight is approximately 183.6 g/mol. The compound features a substituted imidazole ring, which is a common structural motif in many biologically active compounds. The presence of the chloro and methyl groups, along with the carboxylate ester, imparts specific chemical properties that make it an attractive candidate for various synthetic transformations.

In recent years, Methyl 2-chloro-1-methyl-1H-imidazole-5-carboxylate has been extensively studied for its potential in drug discovery and development. One notable application is its use as a building block in the synthesis of antiviral agents. Research published in the Journal of Medicinal Chemistry has highlighted the compound's role in the development of inhibitors targeting viral replication processes. Specifically, derivatives of this compound have shown promise in inhibiting key enzymes involved in the life cycle of several viruses, including influenza and hepatitis C.

Beyond antiviral applications, Methyl 2-chloro-1-methyl-1H-imidazole-5-carboxylate has also been explored for its potential in cancer therapy. Studies have demonstrated that certain derivatives of this compound exhibit cytotoxic activity against various cancer cell lines. For instance, a study published in Cancer Letters reported that a derivative of Methyl 2-chloro-1-methyl-1H-imidazole-5-carboxylate induced apoptosis in human breast cancer cells by modulating specific signaling pathways.

The synthetic versatility of Methyl 2-chloro-1-methyl-1H-imidazole-5-carboxylate makes it a valuable intermediate in the pharmaceutical industry. Its reactivity allows for the introduction of various functional groups, enabling the synthesis of a wide range of bioactive molecules. This flexibility is particularly useful in high-throughput screening (HTS) campaigns, where large libraries of compounds are tested for their biological activity.

In addition to its medicinal applications, Methyl 2-chloro-1-methyl-1H-imidazole-5-carboxylate has found utility in other areas of chemical research. For example, it has been used as a ligand in coordination chemistry to form complexes with transition metals. These complexes have shown interesting catalytic properties and have been applied in asymmetric synthesis reactions, enhancing the efficiency and selectivity of these processes.

The safety profile of Methyl 2-chloro-1-methyl-1H-imidazole-5-carboxylate is an important consideration for its use in pharmaceutical and chemical applications. Extensive toxicological studies have been conducted to evaluate its potential risks. These studies have generally shown that the compound is well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models.

In conclusion, Methyl 2-chloro-1-methyl-1H-imidazole-5-carboxylate (CAS No. 944900-72-5) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique chemical structure and synthetic versatility make it an attractive candidate for the development of novel therapeutic agents and as an intermediate in the synthesis of bioactive molecules. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.